3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide
Description
3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of certain enzymes, which makes it useful for studying the biochemical and physiological effects of these enzymes. In
Scientific Research Applications
Antifungal Activity
Pyridazine derivatives, including those similar to 3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide, have been studied for their antifungal properties. These compounds have shown effectiveness against various fungal pathogens, which could lead to the development of new antifungal agents for agricultural and pharmaceutical applications .
Anti-tubercular Agents
Research has indicated that pyridazine derivatives can be potent anti-tubercular agents. The structural similarity of 3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide to these derivatives suggests potential applications in combating tuberculosis, a disease caused by Mycobacterium tuberculosis .
Organic Synthesis
The compound could serve as an intermediate in organic synthesis, particularly in the synthesis of more complex molecules with potential biological activities. Its chloro and morpholinopyridazinyl groups offer points of reactivity that can be exploited in chemical transformations .
Crystallography Studies
3-Chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide and related compounds have been used in crystallography studies to understand molecular and crystal structures, which is crucial for the design of drugs with specific target interactions .
Insecticide Development
Compounds with a pyridazine core have been explored for their insecticidal properties. Given the biological activity of similar structures, 3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide could be a candidate for the development of new insecticides .
Neuroprotective Effects
Some pyridazine derivatives have shown neuroprotective effects, which could be beneficial in the treatment of neurological disorders. The compound’s morpholine group is particularly interesting, as morpholine derivatives are known for their CNS activity .
properties
IUPAC Name |
3-chloro-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O2/c22-17-3-1-2-16(14-17)21(27)23-18-6-4-15(5-7-18)19-8-9-20(25-24-19)26-10-12-28-13-11-26/h1-9,14H,10-13H2,(H,23,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNHCZZVWESFIKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-sulfonamide](/img/structure/B2886703.png)
![4-ethoxy-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-methylbenzenesulfonamide](/img/structure/B2886704.png)
![1-[4-(5-Bromopyrimidin-2-yl)oxypiperidin-1-yl]-3-methylbutan-1-one](/img/structure/B2886705.png)
![2-(4-(isopropylthio)phenyl)-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)acetamide](/img/structure/B2886706.png)
![7-(4-chlorophenyl)-1-methyl-3-(2-methylbenzyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B2886708.png)
